![molecular formula C8H11N3O B1482137 (1,6-dimethyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol CAS No. 1824338-88-6](/img/structure/B1482137.png)
(1,6-dimethyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Pyrazole is a similar heterocyclic compound, with two adjacent nitrogen atoms.
Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It shows both acidic and basic properties . The specific physical and chemical properties of “(1,6-dimethyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanol” are not available in the sources I found.Scientific Research Applications
Heterocyclic Chemistry Synthesis and Applications
Heterocyclic compounds like pyrazoles and imidazoles are central to a wide range of chemical and pharmaceutical research due to their versatile biological activities and applications in developing new materials. A review of novel pyrazole synthesis methods highlighted their importance in producing compounds with antimicrobial, antifungal, antiviral, antioxidant, and herbicidal properties (Sheetal et al., 2018). Such compounds are synthesized using various methods, including reactions under microwave conditions in ethanol or methanol/glacial acetic acid mixtures.
Organophosphorus Azoles
Organophosphorus azoles, including pyrazoles, are investigated for their stereochemical structures and potential applications in medicinal chemistry. The study by L. Larina (2023) utilizes NMR spectroscopy and quantum chemistry to explore these structures, indicating their potential in drug development and material science.
Antifungal Applications
Research on compounds against Fusarium oxysporum, a pathogen affecting crops, includes pyrazole derivatives showing significant antifungal properties (Y. Kaddouri et al., 2022). These findings underscore the role of heterocyclic compounds in agriculture and pest management.
Kinase Inhibitors and Drug Development
Imidazo[1,2-b]pyridazine scaffolds, closely related to the compound , have been extensively reviewed for their therapeutic applications, especially as kinase inhibitors in medicine (Amanda Garrido et al., 2021). Such compounds are valuable for developing new drugs with enhanced pharmacokinetic profiles.
Catalysis and Clean Fuel Development
Research into methanol dehydration to produce dimethyl ether, a clean fuel, highlights the role of catalysts and heterocyclic compounds in sustainable energy (H. Bateni & C. Able, 2018). These studies demonstrate the importance of chemical research in addressing energy and environmental challenges.
Mechanism of Action
Target of Action
Imidazole and pyrazole derivatives are known for their diverse pharmacological effects . They have been found to interact with a variety of biological targets, including enzymes, receptors, and ion channels, among others .
Mode of Action
The mode of action of these compounds can vary widely depending on the specific derivative and its target. For example, some imidazole derivatives are known to inhibit certain enzymes, thereby disrupting the biochemical processes that these enzymes are involved in .
Biochemical Pathways
Imidazole and pyrazole derivatives can affect a variety of biochemical pathways. For instance, some derivatives have been found to have antimicrobial activity, suggesting that they interfere with the biochemical pathways necessary for the growth and reproduction of microorganisms .
Pharmacokinetics
The pharmacokinetic properties of imidazole and pyrazole derivatives, including their absorption, distribution, metabolism, and excretion (ADME), can vary widely depending on the specific compound. These properties can influence the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The results of the action of imidazole and pyrazole derivatives can include a range of biological effects, such as antimicrobial, anti-inflammatory, and antitumor effects, among others .
Action Environment
The action of these compounds can be influenced by a variety of environmental factors, including pH, temperature, and the presence of other substances that can interact with the compound .
properties
IUPAC Name |
(1,6-dimethylimidazo[1,2-b]pyrazol-7-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c1-6-7(5-12)8-10(2)3-4-11(8)9-6/h3-4,12H,5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNMHWNRFJNZCJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=CN(C2=C1CO)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.